Cas no 86881-29-0 (2',3',5'-tri-o-methylcytidine)

• Product Name: 2',3',5'-tri-o-methylcytidine
• CAS No: 86881-29-0
• MF: C₁₂H₁₉N₃O₅
• MW: 285.296363115311
• CID: 862905
• PubChem ID: 145116
• Update Time: 2025-04-19

2',3',5'-tri-o-methylcytidine Chemical and Physical Properties

Names and Identifiers

• 2',3',5'-tri-o-methylcytidine
• 4-Amino-1-(2,3,5-tri-O-methylpentofuranosyl)-2(1H)-pyrimidinone
• DTXSID101007163
• SCHEMBL16573769
• 86881-29-0
• 4-Imino-1-(2,3,5-tri-O-methylpentofuranosyl)-1,4-dihydropyrimidin-2-ol

• Inchi： 1S/C12H19N3O5/c1-17-6-7-9(18-2)10(19-3)11(20-7)15-5-4-8(13)14-12(15)16/h4-5,7,9-11H,6H2,1-3H3,(H2,13,14,16)
• InChI Key： UTRLDURUQJFKCK-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC)OC)OC)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 285.13247072g/mol
• Monoisotopic Mass: 285.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 95.6Ų